Cas no 1231761-43-5 (5-Quinoxalinecarbonitrile, 3-chloro-)
1231761-43-5 structure
Product Name:5-Quinoxalinecarbonitrile, 3-chloro-
CAS No:1231761-43-5
MF:C9H4ClN3
MW:189.601160049438
CID:4689731
Update Time:2023-08-15
5-Quinoxalinecarbonitrile, 3-chloro- Chemical and Physical Properties
Names and Identifiers
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- 5-Quinoxalinecarbonitrile, 3-chloro-
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- Inchi： 1S/C9H4ClN3/c10-8-5-12-7-3-1-2-6(4-11)9(7)13-8/h1-3,5H
- InChI Key： LBSTUNYOSBMLJE-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C=CC=C(C#N)C2=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Topological Polar Surface Area: 49.6
5-Quinoxalinecarbonitrile, 3-chloro- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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